Cas no 2320217-46-5 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide
• CAS No: 2320217-46-5
• MF: C₁₇H₁₆N₂O₃S
• MW: 328.385542869568
• CID: 5341929
• Update Time: 2025-06-13

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)benzo[d]thiazole-2-carboxamide
• N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-1,3-benzothiazole-2-carboxamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H16N2O3S/c20-15(16-19-12-4-1-2-6-14(12)23-16)18-10-17(21)8-3-5-13-11(17)7-9-22-13/h1-2,4,6-7,9,21H,3,5,8,10H2,(H,18,20)
• InChI Key： JNNFDPOHUWRVAV-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NCC1(C2C=COC=2CCC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• XLogP3: 2.5
• Topological Polar Surface Area: 104

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide

Research Briefing on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide (CAS: 2320217-46-5)

In recent years, the compound N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide (CAS: 2320217-46-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical implications.

The compound, which features a benzothiazole core linked to a tetrahydrobenzofuran moiety, has been identified as a promising candidate for targeting specific biological pathways. Recent studies have focused on its role as a modulator of protein-protein interactions, particularly in the context of neurodegenerative diseases and cancer. The unique structural attributes of this molecule allow it to bind with high affinity to key protein targets, making it a valuable tool for both basic research and drug development.

One of the most notable advancements in the study of this compound is its synthesis and optimization. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has been employed to predict its binding modes and optimize its pharmacokinetic properties, such as solubility and metabolic stability.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological targets. For instance, it has shown potent inhibitory effects on enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory conditions. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its use for central nervous system disorders, including Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on elucidating the compound's full spectrum of biological activities and refining its chemical structure to enhance its therapeutic index.

In conclusion, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-1,3-benzothiazole-2-carboxamide represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and biological activities make it a promising candidate for further development. Continued interdisciplinary efforts will be essential to unlock its full potential and translate these findings into clinical applications.